Cas no 887224-70-6 (ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

Ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a heterocyclic compound featuring a thienopyridazine core functionalized with a fluorophenyl group, a furan-2-amido substituent, and an ester moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of the fluorophenyl group may enhance metabolic stability, while the furan-2-amido moiety could contribute to binding interactions in target proteins. The ester functionality provides a handle for further derivatization. This compound is of interest for researchers exploring novel enzyme inhibitors or receptor modulators due to its unique combination of pharmacophores and synthetic versatility. Proper handling and storage under inert conditions are recommended to maintain stability.
ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure
887224-70-6 structure
Product Name:ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
CAS No:887224-70-6
MF:C20H14FN3O5S
MW:427.405666828156
CID:5827537
PubChem ID:16818860
Update Time:2025-10-29

ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(3-fluorophenyl)-5-(furan-2-carbonylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
    • F1884-0585
    • 887224-70-6
    • ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
    • SR-01000018607-1
    • AKOS024617532
    • AB00677481-01
    • ethyl 3-(3-fluorophenyl)-5-(furan-2-carboxamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
    • SR-01000018607
    • ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
    • Inchi: 1S/C20H14FN3O5S/c1-2-28-20(27)16-13-10-30-18(22-17(25)14-7-4-8-29-14)15(13)19(26)24(23-16)12-6-3-5-11(21)9-12/h3-10H,2H2,1H3,(H,22,25)
    • InChI Key: DGRGLASTURRKGE-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=NN(C2=CC=CC(F)=C2)C(=O)C2=C(NC(C3=CC=CO3)=O)SC=C12

Computed Properties

  • Exact Mass: 427.06381989g/mol
  • Monoisotopic Mass: 427.06381989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 129Ų

ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

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Additional information on ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Research Brief on Ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 887224-70-6)

Ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 887224-70-6) is a novel heterocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound belongs to the thienopyridazine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of a fluorophenyl group and a furan-2-amido moiety in its structure suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, highlighting its high yield and purity. The study also explored its mechanism of action, revealing that the compound exhibits potent inhibitory activity against protein kinases involved in cancer cell proliferation. Specifically, it showed significant inhibition of the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers.

In addition to its anticancer potential, preliminary in vitro studies have demonstrated the compound's ability to modulate inflammatory responses. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 reported that ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings suggest its potential application in treating inflammatory diseases, although further in vivo studies are required to validate these effects.

The pharmacokinetic properties of this compound have also been investigated. A recent pharmacokinetic study in rodents indicated that ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate exhibits moderate oral bioavailability and a favorable half-life, making it suitable for further development as an oral therapeutic agent. However, researchers noted that its metabolism involves cytochrome P450 enzymes, which may necessitate dose adjustments in clinical settings.

Despite these promising findings, challenges remain in the development of this compound. For instance, its solubility in aqueous solutions is limited, which could affect its formulation and delivery. Current research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome this limitation. Additionally, toxicology studies are underway to assess its safety profile, a critical step before advancing to clinical trials.

In conclusion, ethyl 3-(3-fluorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 887224-70-6) represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammatory diseases. Its unique chemical structure and demonstrated biological activities warrant further investigation to fully elucidate its therapeutic potential and optimize its pharmacological properties.

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